Cas no 34272-52-1 ((2R,7S,8S)-7-[(1Z)-but-1-en-3-yn-1-yl]-2-penta-3,4-dien-1-yl-1-azaspiro[5.5]undecan-8-ol)

• Product Name: (2R,7S,8S)-7-[(1Z)-but-1-en-3-yn-1-yl]-2-penta-3,4-dien-1-yl-1-azaspiro[5.5]undecan-8-ol
• CAS No: 34272-52-1
• MF: C₁₉H₂₇NO
• MW: 285.423785448074
• CID: 1463037
• PubChem ID: 6442677
• Update Time: 2025-04-20

(2R,7S,8S)-7-[(1Z)-but-1-en-3-yn-1-yl]-2-penta-3,4-dien-1-yl-1-azaspiro[5.5]undecan-8-ol Chemical and Physical Properties

Names and Identifiers

• (2R,7S,8S)-7-[(1Z)-but-1-en-3-yn-1-yl]-2-penta-3,4-dien-1-yl-1-azaspiro[5.5]undecan-8-ol
• 34272-52-1
• Isohistrionicotoxin, dihydro-
• HTX 285A
• (-)-Histrionicotoxin 285A
• Isodihydrohistrionicotoxin

• Inchi： 1S/C19H27NO/c1-3-5-7-10-16-11-8-14-19(20-16)15-9-13-18(21)17(19)12-6-4-2/h2,5-6,12,16-18,20-21H,1,7-11,13-15H2/b12-6+
• InChI Key： FQVXLUMKQROGDW-WUXMJOGZSA-N
• SMILES： OC1C(/C=C/C#C)C2(NC(CCC=C=C)CCC2)CCC1

Computed Properties

• Exact Mass: 285.20941
• Monoisotopic Mass: 285.209264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3
• XLogP3: 2.9

Experimental Properties

• Density: 1
• Boiling Point: 413.2°C at 760 mmHg
• Flash Point: 80.2°C
• Refractive Index: 1.535
• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Histrionicotoxins Histrionicotoxins
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Histrionicotoxins